Cas no 5256-90-6 (4-amino-3-methyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 4-amino-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 5256-90-6
• MF: C₄H₇N₃O
• MW: 113.117880105972
• MDL: MFCD25980170
• CID: 5224676
• Update Time: 2026-03-07

4-amino-3-methyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 4-amino-2,4-dihydro-5-methyl-
• 4-amino-3-methyl-4,5-dihydro-1H-pyrazol-5-one

• MDL： MFCD25980170
• Inchi： 1S/C4H7N3O/c1-2-3(5)4(8)7-6-2/h3H,5H2,1H3,(H,7,8)
• InChI Key： APWDBNIMYULDRV-UHFFFAOYSA-N
• SMILES： N1=C(C)C(N)C(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-3-methyl-4,5-dihydro-1H-pyrazol-5-one

Recent Advances in the Study of 4-amino-3-methyl-4,5-dihydro-1H-pyrazol-5-one (CAS: 5256-90-6)

The compound 4-amino-3-methyl-4,5-dihydro-1H-pyrazol-5-one (CAS: 5256-90-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in medicinal chemistry. This heterocyclic compound, known for its pyrazolone core, has been investigated for its potential as a building block in the synthesis of novel therapeutic agents. Recent studies have highlighted its role in the development of anti-inflammatory, antimicrobial, and anticancer agents, making it a focal point for researchers aiming to explore new drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of derivatives of 4-amino-3-methyl-4,5-dihydro-1H-pyrazol-5-one. The research team employed a combination of computational modeling and in vitro assays to identify derivatives with enhanced binding affinity for cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The results demonstrated that certain derivatives exhibited potent COX-2 inhibition, with IC50 values in the nanomolar range, suggesting their potential as anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional NSAIDs.

In another study, researchers focused on the antimicrobial properties of 4-amino-3-methyl-4,5-dihydro-1H-pyrazol-5-one derivatives. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of Schiff base derivatives incorporating the pyrazolone scaffold. These compounds were tested against a panel of Gram-positive and Gram-negative bacteria, as well as fungal strains. Several derivatives showed broad-spectrum antimicrobial activity, with minimal inhibitory concentrations (MICs) comparable to standard antibiotics like ciprofloxacin and fluconazole. The study also highlighted the compounds' low cytotoxicity to mammalian cells, indicating a favorable safety profile.

Recent advancements in cancer research have also explored the potential of 4-amino-3-methyl-4,5-dihydro-1H-pyrazol-5-one as a scaffold for anticancer drug development. A 2023 study in the European Journal of Medicinal Chemistry investigated the compound's ability to inhibit histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The researchers designed and synthesized a series of hybrid molecules combining the pyrazolone core with known HDAC inhibitor pharmacophores. In vitro and in vivo studies revealed that these hybrids exhibited potent antiproliferative activity against various cancer cell lines, including breast and colon cancer, while showing minimal toxicity to normal cells.

Beyond its therapeutic applications, 4-amino-3-methyl-4,5-dihydro-1H-pyrazol-5-one has also been studied for its role in material science. A 2024 publication in ACS Applied Materials & Interfaces described the use of this compound as a precursor for the synthesis of fluorescent dyes with applications in bioimaging. The study demonstrated that modifications to the pyrazolone core could tune the fluorescence properties of the resulting dyes, making them suitable for specific imaging applications, such as tracking cellular processes in real-time.

In conclusion, the compound 4-amino-3-methyl-4,5-dihydro-1H-pyrazol-5-one (CAS: 5256-90-6) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its versatility in medicinal chemistry, coupled with recent advancements in synthetic methodologies and biological evaluations, underscores its potential for the development of novel therapeutic agents and functional materials. Future research directions may include further optimization of its derivatives for enhanced efficacy and selectivity, as well as exploration of its applications in emerging fields such as targeted drug delivery and theranostics.